REACTION_CXSMILES
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[CH2:1]([C:3]1[S:7][C:6]([C:8]([C:10]2[CH:15]=[C:14]([Br:16])[CH:13]=[CH:12][C:11]=2[Cl:17])=O)=[CH:5][CH:4]=1)[CH3:2].C([SiH](CC)CC)C.C(=O)([O-])O.[Na+]>ClCCl>[Br:16][C:14]1[CH:13]=[CH:12][C:11]([Cl:17])=[C:10]([CH2:8][C:6]2[S:7][C:3]([CH2:1][CH3:2])=[CH:4][CH:5]=2)[CH:15]=1 |f:2.3|
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Name
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( 2 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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5.29 g
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Type
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reactant
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Smiles
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C(C)C1=CC=C(S1)C(=O)C1=C(C=CC(=C1)Br)Cl
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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7.69 mL
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Type
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reactant
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Smiles
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C(C)[SiH](CC)CC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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Subsequently, the mixture was stirred at room temperature for 3.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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cooling
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Type
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TEMPERATURE
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Details
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was cooled again under ice-
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Type
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TEMPERATURE
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Details
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cooling
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Type
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EXTRACTION
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Details
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the mixture was extracted with chloroform
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Type
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WASH
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Details
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washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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Type
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CUSTOM
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Details
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the residue was purified by silica gel column chromatography (hexane)
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Reaction Time |
3.5 h |
Name
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Type
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product
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Smiles
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BrC=1C=CC(=C(C1)CC=1SC(=CC1)CC)Cl
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Type | Value | Analysis |
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AMOUNT: MASS | 4.52 g | |
YIELD: CALCULATEDPERCENTYIELD | 89.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |